Cas no 70580-88-0 (3'-Azido-3'-deoxyuridine)

• Product Name: 3'-Azido-3'-deoxyuridine
• CAS No: 70580-88-0
• MF: C₉H₁₁N₅O₅
• MW: 269.214141130447
• CID: 2950497
• PubChem ID: 9921551
• Update Time: 2025-10-29

3'-Azido-3'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 3'-叠氮基-3'-脱氧尿苷
• Uridine, 3'-azido-3'-deoxy-
• 3'-azido-3'-deoxyuridine
• 1-[(2R,3R,4S,5S)-4-azido-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• A900557
• 3?-Azido-3?-deoxyuridine
• SCHEMBL16855712
• 70580-88-0
• 1-[(2R,3R,4S,5S)-4-azido-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• DTXSID40432866
• CTK2G2932
• NA139017
• 3'-Azido-3'-deoxyuridine

• Inchi： 1S/C9H11N5O5/c10-13-12-6-4(3-15)19-8(7(6)17)14-2-1-5(16)11-9(14)18/h1-2,4,6-8,15,17H,3H2,(H,11,16,18)/t4-,6-,7-,8-/m1/s1
• InChI Key： WQBCHXWMHQMQKW-XVFCMESISA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC(NC1=O)=O)O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 269.07601847Da
• Monoisotopic Mass: 269.07601847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 3'-deoxyribonucleosides

Additional information on 3'-Azido-3'-deoxyuridine

3'-Azido-3'-deoxyuridine (CAS No. 70580-88-0): A Comprehensive Overview

3'-Azido-3'-deoxyuridine (CAS No. 70580-88-0) is a modified nucleoside analog that has garnered significant attention in biochemical and pharmaceutical research. This compound, often abbreviated as AZdU, is structurally similar to uridine but features an azido group at the 3' position of the sugar moiety. Its unique properties make it a valuable tool in studying nucleic acid metabolism, antiviral mechanisms, and even potential therapeutic applications.

The chemical structure of 3'-Azido-3'-deoxyuridine includes a uracil base attached to a deoxyribose sugar where the 3'-hydroxyl group is replaced by an azido (-N3) functional group. This modification plays a crucial role in its biochemical behavior, particularly in inhibiting certain viral polymerases. Researchers have explored its potential in targeting RNA-dependent RNA polymerases, making it relevant to studies involving viral infections.

One of the most intriguing aspects of AZdU is its mechanism of action. Like other nucleoside analogs, it can be incorporated into growing nucleic acid chains during replication. However, the presence of the 3'-azido group often leads to chain termination, disrupting the normal synthesis process. This property has made it a subject of interest in antiviral research, particularly in the context of emerging viral threats that have dominated global health discussions in recent years.

In laboratory settings, 3'-Azido-3'-deoxyuridine serves multiple purposes. It's frequently used as:

• A biochemical probe to study nucleic acid synthesis and processing
• A reference compound in analytical chemistry for nucleoside research
• A potential lead compound in antiviral drug discovery programs

The compound's stability under various conditions and its well-characterized properties make it particularly useful for these applications.

Recent scientific literature highlights growing interest in AZdU derivatives and their potential applications. Some studies have investigated modified versions of this compound to enhance its bioavailability or target specificity. These developments align with current trends in personalized medicine and targeted therapeutic approaches that dominate modern pharmaceutical research.

From a synthetic chemistry perspective, 70580-88-0 represents an interesting challenge. The introduction of the azido group requires specific reaction conditions and protection strategies to ensure proper regioselectivity. These synthetic considerations are particularly relevant given the current emphasis on green chemistry and sustainable synthetic methodologies in the chemical industry.

The analytical characterization of 3'-Azido-3'-deoxyuridine typically involves techniques such as:

• High-performance liquid chromatography (HPLC) for purity assessment
• Mass spectrometry for structural confirmation
• Nuclear magnetic resonance (NMR) spectroscopy for detailed structural analysis

These methods ensure the compound meets the rigorous standards required for research applications.

In the context of current scientific trends, AZdU research intersects with several hot topics:

• The ongoing search for broad-spectrum antiviral agents
• Development of nucleotide-based therapeutics
• Advances in nucleic acid chemistry and modification

These areas represent some of the most dynamic and rapidly evolving fields in contemporary biomedical research.

Storage and handling of 3'-Azido-3'-deoxyuridine require standard laboratory precautions. The compound is typically stable at room temperature when protected from moisture and light, following common practices for sensitive nucleoside derivatives. Proper storage conditions ensure the material maintains its integrity for research use over extended periods.

The commercial availability of 70580-88-0 has increased in recent years, reflecting growing research interest. Multiple specialty chemical suppliers now offer this compound in various quantities and purity grades, catering to different research needs. This availability supports its continued use across diverse scientific investigations.

Future research directions for AZdU may include:

• Exploration of its potential in combination therapies
• Development of more efficient synthetic routes
• Investigation of its interactions with novel viral targets

These avenues align well with current priorities in drug discovery and development.

In summary, 3'-Azido-3'-deoxyuridine (CAS No. 70580-88-0) represents a fascinating example of how subtle modifications to natural nucleosides can yield compounds with significant research utility. Its unique properties continue to make it valuable for studies ranging from basic biochemistry to applied pharmaceutical research, particularly in the context of current global health challenges. As scientific understanding evolves, this compound and its derivatives will likely remain important tools in the researcher's arsenal.